Cas no 20731-22-0 (7-Nonenoic acid, methyl ester)

• Product Name: 7-Nonenoic acid, methyl ester
• CAS No: 20731-22-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2656654
• Update Time: 2023-08-06

7-Nonenoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Nonenoic acid, methyl ester
• 7-Nonenoic acid methyl ester
• Methyl (7E)-7-nonenoate #
• GOSZLPLTEFZORM-ONEGZZNKSA-N

• Inchi： 1S/C10H18O2/c1-3-4-5-6-7-8-9-10(11)12-2/h3-4H,5-9H2,1-2H3/b4-3+
• InChI Key： GOSZLPLTEFZORM-ONEGZZNKSA-N
• SMILES： O(C)C(CCCCC/C=C/C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3